(6-Fluoroisoquinolin-8-yl)methanamine
Overview
Description
Molecular Structure Analysis
The molecular structure of “(6-Fluoroisoquinolin-8-yl)methanamine” consists of a isoquinoline ring with a fluorine atom at the 6th position and a methanamine group at the 8th position. Further structural analysis would require more specific data such as NMR or X-ray crystallography results.Scientific Research Applications
Antimicrobial Activities
A study explored the synthesis of quinoline derivatives, including methanamine derivatives, and evaluated their antimicrobial activities. These compounds demonstrated moderate to very good antibacterial and antifungal activities, comparable to first-line drugs (Thomas, Adhikari, & Shetty, 2010).
Catalytic Applications
Quinazoline-based ruthenium complexes, synthesized from derivatives including methanamine, have been examined in transfer hydrogenation reactions. These catalysts achieved excellent conversions, highlighting their potential in catalytic applications (Karabuğa, Bars, Karakaya, & Gümüş, 2015).
Antitumor Activity
Functionalized methanamines, including ferrocene-containing derivatives, showed in vitro cytotoxicity and cytostatic effects on various human cancer cell lines, indicating potential antitumor applications (Károlyi, Bősze, Orbán, Sohár, Drahos, Gál, & Csámpai, 2012).
Organic Synthesis
Methanamine derivatives were used in the palladium-catalyzed nitration of 8-methylquinolines, leading to selective reductions and highlighting their role in organic synthesis processes (Zhang, Ren, Zhang, & Liu, 2015).
Antimicrobial and Antioxidant Activity
Phosphoramidate derivatives of 5-nitroquinolin-8-ol, including methanamine derivatives, exhibited potent antimicrobial activity and promising radical scavenging activity, suggesting applications in antimicrobial and antioxidant fields (Reddy, Rao, Sudhamani, Kumari, & Raju, 2015).
Water Oxidation Catalysis
Mononuclear ruthenium complexes with methanamine-based ligands were synthesized and characterized, showing potential in water oxidation catalysis (Vennampalli, Liang, Webster, & Zhao, 2014).
Fluorescent Labeling in Biomedical Analysis
Methanamine derivatives have been used as fluorescent labeling reagents, demonstrating potential in biomedical analysis for carboxylic acid determination (Hirano, Hamase, Fukuda, Tomita, & Zaitsu, 2004).
Zinc Ion Fluorescent Sensor for Cell Imaging
An 8-aminoquinoline based fluorescent sensor, including methanamine derivatives, was synthesized for zinc ion sensing and cell imaging applications (Pradhan, Mandal, Banerjee, Mukherjee, Das, Bukhsh, & Saha, 2015).
properties
IUPAC Name |
(6-fluoroisoquinolin-8-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN2/c11-9-3-7-1-2-13-6-10(7)8(4-9)5-12/h1-4,6H,5,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIDKFIKFDAAZJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C(C=C(C=C21)F)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Fluoroisoquinolin-8-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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